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Echinosporin is a bacterial metabolite originally isolated from Streptomyces echinosporus that has antibacterial and anticancer activities. It is active against P. vulgaris, S. typhosa, S. sonnei, E. coli, and B. subtilis (MICs = 100, 100, 100, 200, and 400 µg/ml, respectively). Echinosporin induces cell cycle arrest at the G2/M phase and apoptosis in, as well as inhibits proliferation of, HCT-15 human colorectal cancer cells (IC50s = 1.7, 1.75, and 247 µM, respectively). It inhibits tumor growth in murine P388 leukemia and Meth 1 fibrosarcoma models when administered at doses ranging from 10 to 80 mg/kg.
Echinosporin is a biochemical.